2-ethoxyphenyl (2-ethoxyphenoxy)acetate

• IUPAC Name: (2-ethoxyphenyl) 2-(2-ethoxyphenoxy)acetate
• InChI: InChI=1S/C18H20O5/c1-3-20-14-9-5-6-10-15(14)22-13-18(19)23-17-12-8-7-11-16(17)21-4-2/h5-12H,3-4,13H2,1-2H3
• InChI Key: HEOMIXAACNMYQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)OC2=CC=CC=C2OCC
• Molecular Formula: C18H20O5
• Molecular Weight: 316.3 g/mol

Description

2-ethoxyphenyl (2-ethoxyphenoxy)acetate, also known as ethofumesate, is a herbicide that is widely used in agriculture to control weeds. It belongs to the chemical class of aryloxyphenoxypropionates and is known for its selective action against grasses and broadleaf weeds. Ethofumesate has been extensively studied for its synthesis method, scientific research application, mechanism of action, physiological and biochemical effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Ethofumesate acts by inhibiting the synthesis of fatty acids in the target plants, leading to the disruption of cell membrane integrity and ultimately causing the death of the plant. It specifically targets the acetyl-CoA carboxylase enzyme, which is involved in the biosynthesis of fatty acids.
Biochemical and Physiological Effects:
Ethofumesate has been found to have minimal toxicity to mammals and other non-target organisms. It is rapidly metabolized and eliminated from the body, and no significant accumulation has been observed. Ethofumesate has been shown to have no mutagenic or carcinogenic effects. However, it can cause skin and eye irritation upon contact.

Advantages and Limitations for Lab Experiments

Ethofumesate is a useful tool for studying the physiology and biochemistry of plants. It can be used to investigate the role of fatty acids in plant growth and development and to identify potential targets for herbicide development. However, its selectivity against grasses and broadleaf weeds limits its use in certain experimental systems.

Future Directions

The future directions for 2-ethoxyphenyl (2-ethoxyphenoxy)acetate research include the development of new analogs with improved herbicidal activity and selectivity, the identification of new targets for herbicide development, and the investigation of the ecological impact of this compound use in agriculture. Additionally, the use of this compound in combination with other herbicides or cultural practices may be explored to improve weed control and reduce the development of herbicide resistance.

Scientific Research Applications

Ethofumesate has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds, including annual grasses and broadleaf weeds. It has been used in various agricultural crops such as sugar beet, potato, wheat, and corn. Ethofumesate has also been studied for its potential use in turfgrass management.